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Compound of Interest

Compound Name: Geranic acid

Cat. No.: B7767743 Get Quote

Essential Safety and Handling Guide for Geranic
Acid
This guide provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for the handling of Geranic acid in a laboratory

setting. Adherence to these guidelines is essential for ensuring the safety of researchers,

scientists, and drug development professionals.

Geranic acid is classified as a hazardous chemical that can cause skin and eye irritation, is

harmful upon skin contact, and may cause respiratory irritation.

Personal Protective Equipment (PPE)
Before handling Geranic acid, ensure the following personal protective equipment is worn:
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PPE Category Specification

Eye and Face Protection

Wear chemical safety goggles that provide a

tight seal, or a full-face shield for maximum

protection against splashes.

Skin Protection

Chemical-resistant gloves (e.g., nitrile) and a lab

coat or long-sleeved protective clothing are

mandatory to prevent skin contact.

Respiratory Protection

Under normal laboratory conditions with

adequate ventilation, respiratory protection is

not typically required. If vapors or mists are

generated, or if irritation is experienced, a

NIOSH/MSHA-approved respirator should be

used.

Safe Handling and Operational Plan
2.1. Engineering Controls:

Always handle Geranic acid in a well-ventilated area, preferably within a chemical fume

hood.

Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.

2.2. Handling Procedure:

Preparation: Before starting work, ensure all necessary PPE is correctly worn. Prepare the

work area by removing any unnecessary items and ensuring spill containment materials are

available.

Dispensing: When transferring Geranic acid, do so carefully to avoid splashing. Use

appropriate tools such as a pipette with a bulb or a graduated cylinder.

Usage: Avoid direct contact with the skin, eyes, and clothing. Do not breathe in any mists or

vapors that may be generated.
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Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.

2.3. Storage:

Store Geranic acid in a cool, dry, and well-ventilated area, away from heat and sources of

ignition.

Keep the container tightly closed when not in use.

Emergency and First Aid Procedures
Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove any contaminated clothing and wash it

before reuse. If skin irritation persists, seek

medical attention.

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing

becomes difficult or symptoms such as

respiratory irritation occur, seek medical

attention.

Ingestion

Rinse the mouth thoroughly with water. Do not

induce vomiting. Seek immediate medical

attention.

Spill and Disposal Plan
4.1. Spill Response:

Evacuate non-essential personnel from the spill area.
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Ensure adequate ventilation.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand or

earth.

Collect the absorbed material into a suitable, closed container for disposal.

Do not allow the spill to enter drains or waterways.

4.2. Waste Disposal:

Dispose of Geranic acid and any contaminated materials in accordance with all applicable

local, regional, and national regulations. This should be done through an approved waste

disposal facility.

Quantitative Data
The following table summarizes key quantitative safety data for Geranic acid:

Data Point Value

LD50 Oral (Rat) 3700 mg/kg

LD50 Dermal (Rabbit) 1750 mg/kg

Flash Point 133 °C / 271.4 °F (closed cup)

Boiling Point 249 - 251 °C / 480.2 - 483.8 °F

Workflow for Handling Geranic Acid
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Caption: Workflow for the safe handling of Geranic acid from preparation to disposal.

To cite this document: BenchChem. [Personal protective equipment for handling Geranic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7767743#personal-protective-equipment-for-
handling-geranic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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